Cas no 2137555-31-6 (5-(5-methylthiophen-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride)

• Product Name: 5-(5-methylthiophen-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• CAS No: 2137555-31-6
• MF: C₉H₈ClNO₃S₂
• MW: 277.747718811035
• CID: 5792243
• PubChem ID: 165481032
• Update Time: 2025-06-12

5-(5-methylthiophen-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2137555-31-6
• [5-(5-methylthiophen-3-yl)-1,2-oxazol-3-yl]methanesulfonyl chloride
• EN300-1117320
• 5-(5-methylthiophen-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride

• Inchi： 1S/C9H8ClNO3S2/c1-6-2-7(4-15-6)9-3-8(11-14-9)5-16(10,12)13/h2-4H,5H2,1H3
• InChI Key： LVJGHEXBCTVSAG-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C2=CSC(C)=C2)ON=1)(=O)=O

Computed Properties

• Exact Mass: 276.9634132g/mol
• Monoisotopic Mass: 276.9634132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.8Ų

Additional information on 5-(5-methylthiophen-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride

Introduction to 5-(5-methylthiophen-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2137555-31-6)

5-(5-methylthiophen-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride, identified by its CAS number 2137555-31-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The structural framework of this molecule incorporates a thiophene ring, an oxazole ring, and a sulfonyl chloride functional group, making it a versatile building block for medicinal chemists and synthetic organic chemists.

The thiophene moiety in 5-(5-methylthiophen-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride is a heterocyclic aromatic ring that is known for its stability and electronic properties. Thiophene derivatives are extensively studied due to their presence in numerous natural products and their potential pharmacological activities. The presence of a methyl group at the 5-position of the thiophene ring further enhances its reactivity and functionality, making it an attractive scaffold for drug design.

The oxazole ring in this compound contributes to its overall stability and serves as a privileged structure in medicinal chemistry. Oxazole derivatives have been reported to exhibit a wide range of biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The integration of the oxazole ring with the thiophene and sulfonyl chloride functionalities creates a molecule with unique chemical and biological properties.

The sulfonyl chloride group is a critical feature of this compound, as it readily participates in nucleophilic substitution reactions to form sulfonamides, which are prevalent in many drugs and agrochemicals. The reactivity of the sulfonyl chloride group makes 5-(5-methylthiophen-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The combination of thiophene and oxazole rings has been shown to enhance binding affinity and selectivity in drug targets. For instance, studies have demonstrated that thiophene-based oxazole derivatives can interact with biological receptors in ways that traditional non-heterocyclic compounds cannot. This has led to the exploration of such structures in the quest for new treatments for various diseases.

One area where 5-(5-methylthiophen-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride shows promise is in the development of small-molecule inhibitors targeting enzymes involved in cancer progression. Oxazole derivatives have been reported to inhibit kinases and other enzymes that are overexpressed in tumor cells. The presence of both the thiophene and oxazole rings provides multiple interaction points with the enzyme active site, potentially leading to higher efficacy compared to simpler molecules.

Another emerging application of this compound is in the field of materials science. The unique electronic properties of thiophene and oxazole derivatives make them suitable candidates for organic semiconductors and other advanced materials. Researchers are exploring ways to incorporate these structures into polymers and thin films to improve their conductivity and other physical properties.

The synthesis of 5-(5-methylthiophen-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride involves multiple steps, including cyclization reactions to form the oxazole ring and sulfonylation reactions to introduce the sulfonyl chloride group. The use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of these synthetic steps. These methods align with current trends in green chemistry, aiming to minimize waste and improve atom economy.

In conclusion, 5-(5-methylthiophen-3-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2137555-31-6) is a multifunctional compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse biological activities. As research continues to uncover new applications for thiophene-based oxazole derivatives, compounds like this one are likely to play an increasingly important role in drug discovery and material science.